N-(3-ethoxypropyl)-4-iodobenzamide

• IUPAC Name: N-(3-ethoxypropyl)-4-iodobenzamide
• InChI: InChI=1S/C12H16INO2/c1-2-16-9-3-8-14-12(15)10-4-6-11(13)7-5-10/h4-7H,2-3,8-9H2,1H3,(H,14,15)
• InChI Key: JNBMXEKPMBNOPA-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=CC=C(C=C1)I
• Molecular Formula: C12H16INO2
• Molecular Weight: 333.16 g/mol

Description

N-(3-ethoxypropyl)-4-iodobenzamide, also known as EIBZ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. EIBZ is a small molecule that has been synthesized using various methods, and its mechanism of action has been extensively studied.

Scientific Research Applications

N-(3-ethoxypropyl)-4-iodobenzamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, N-(3-ethoxypropyl)-4-iodobenzamide has been shown to have promising anticancer properties, and it has been used as a lead compound for developing new cancer drugs. N-(3-ethoxypropyl)-4-iodobenzamide has also been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, N-(3-ethoxypropyl)-4-iodobenzamide has been shown to have anticonvulsant properties and has been used in epilepsy research.

Mechanism of Action

N-(3-ethoxypropyl)-4-iodobenzamide exerts its biological effects by binding to the sigma-1 receptor, a transmembrane protein that is involved in various cellular processes, including cell survival, proliferation, and differentiation. The binding of N-(3-ethoxypropyl)-4-iodobenzamide to the sigma-1 receptor results in the modulation of various signaling pathways, including the ERK/MAPK pathway, the PI3K/Akt pathway, and the NF-κB pathway. N-(3-ethoxypropyl)-4-iodobenzamide has also been shown to modulate calcium homeostasis and to inhibit voltage-gated sodium channels.
Biochemical and Physiological Effects:
N-(3-ethoxypropyl)-4-iodobenzamide has been shown to have various biochemical and physiological effects. In cancer research, N-(3-ethoxypropyl)-4-iodobenzamide has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines, including breast, lung, and prostate cancer cells. In neurodegenerative disease research, N-(3-ethoxypropyl)-4-iodobenzamide has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's and Parkinson's disease. Additionally, N-(3-ethoxypropyl)-4-iodobenzamide has been shown to have anticonvulsant properties and to reduce seizure activity in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

N-(3-ethoxypropyl)-4-iodobenzamide has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, N-(3-ethoxypropyl)-4-iodobenzamide also has some limitations, including its poor solubility in water and its instability under certain conditions.

Future Directions

There are several future directions for N-(3-ethoxypropyl)-4-iodobenzamide research. In cancer research, N-(3-ethoxypropyl)-4-iodobenzamide can be used as a lead compound for developing new cancer drugs with higher potency and selectivity. In neurodegenerative disease research, N-(3-ethoxypropyl)-4-iodobenzamide can be used to develop new drugs that target the sigma-1 receptor and improve cognitive function in patients with Alzheimer's and Parkinson's disease. Additionally, N-(3-ethoxypropyl)-4-iodobenzamide can be used to study the role of the sigma-1 receptor in various cellular processes and to develop new therapies for diseases that involve the dysregulation of these processes.

Synthesis Methods

N-(3-ethoxypropyl)-4-iodobenzamide can be synthesized using different methods, including the Suzuki-Miyaura reaction, Buchwald-Hartwig amination, and Sonogashira coupling. The most commonly used method for synthesizing N-(3-ethoxypropyl)-4-iodobenzamide involves the Suzuki-Miyaura reaction, which involves the coupling of 4-iodobenzamide with 3-ethoxypropylboronic acid in the presence of a palladium catalyst. This method is preferred due to its high yield and simplicity.